5-(1-Methylpiperidin-4-yl)-3-(3-methylsulfonylpyridin-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(1-methylpiperidin-4-yl)-3-(3-methylsulfonylpyridin-2-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H18N4O3S/c1-18-8-5-10(6-9-18)14-16-13(17-21-14)12-11(22(2,19)20)4-3-7-15-12/h3-4,7,10H,5-6,8-9H2,1-2H3
• InChI Key: VIBFMIFOHUVHLU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2=NC(=NO2)C3=C(C=CC=N3)S(=O)(=O)C
• Molecular Formula: C14H18N4O3S
• Molecular Weight: 322.39 g/mol

Description

5-(1-Methylpiperidin-4-yl)-3-(3-methylsulfonylpyridin-2-yl)-1,2,4-oxadiazole is a chemical compound that has gained attention in scientific research due to its potential use in the development of new drugs. This compound has shown promising results in various studies related to its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of 5-(1-Methylpiperidin-4-yl)-3-(3-methylsulfonylpyridin-2-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed to act on various molecular targets such as cyclooxygenase-2 (COX-2), protein kinase C (PKC), and phosphodiesterase (PDE). This compound has also been shown to inhibit the activity of various enzymes and cytokines involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has shown various biochemical and physiological effects in scientific research. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(1-Methylpiperidin-4-yl)-3-(3-methylsulfonylpyridin-2-yl)-1,2,4-oxadiazole in lab experiments is its high potency and selectivity. This compound has shown low toxicity and high efficacy in various studies. However, one of the limitations of using this compound is its limited availability and high cost. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are various future directions for the research and development of 5-(1-Methylpiperidin-4-yl)-3-(3-methylsulfonylpyridin-2-yl)-1,2,4-oxadiazole. One direction is to further investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the development of new anti-inflammatory and analgesic drugs. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-(1-Methylpiperidin-4-yl)-3-(3-methylsulfonylpyridin-2-yl)-1,2,4-oxadiazole involves the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with 4-methylpiperidine-1-carboxylic acid, followed by cyclization with thionyl chloride and treatment with sodium azide. This synthesis method has been optimized and modified in various studies to improve the yield and purity of the compound.

Scientific Research Applications

5-(1-Methylpiperidin-4-yl)-3-(3-methylsulfonylpyridin-2-yl)-1,2,4-oxadiazole has been extensively studied for its potential use in the development of new drugs. It has shown promising results in various studies related to its anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.